Cas no 56898-22-7 (2-ethyl-5-fluoro-2-phenyl-1H-indene-1,3(2H)-dione)

• Product Name: 2-ethyl-5-fluoro-2-phenyl-1H-indene-1,3(2H)-dione
• CAS No: 56898-22-7
• MF: C₁₇H₁₃FO₂
• MW: 268.282328367233
• CID: 1603237
• PubChem ID: 3044202
• Update Time: 2025-04-21

2-ethyl-5-fluoro-2-phenyl-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-fluoro-2-phenyl-1H-indene-1,3(2H)-dione
• 2-ethyl-5-fluoro-2-phenylindene-1,3-dione
• DTXSID80972332
• 56898-22-7
• 1,3-Indandione, 2-ethyl-5-fluoro-2-phenyl-

• Inchi： 1S/C17H13FO2/c1-2-17(11-6-4-3-5-7-11)15(19)13-9-8-12(18)10-14(13)16(17)20/h3-10H,2H2,1H3
• InChI Key： PRWPVRITUNFFJR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C1C=CC=CC=1)(C2=O)CC)=O

Computed Properties

• Exact Mass: 268.08999
• Monoisotopic Mass: 268.089958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 3.9

Experimental Properties

• Density: 1.242
• Boiling Point: 427.3°C at 760 mmHg
• Flash Point: 162°C
• Refractive Index: 1.584
• PSA: 34.14